5-[1-(3-Fluorobenzoyl)pyrrolidin-2-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-chlorophenyl)-5-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H10ClN3OS2/c17-11-4-1-3-10(7-11)16-19-14(21-20-16)8-15-18-12(9-23-15)13-5-2-6-22-13/h1-7,9H,8H2
• InChI Key: UAFZNUYYOJXADE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NOC(=N2)CC3=NC(=CS3)C4=CC=CS4
• Molecular Formula: C16H10ClN3OS2
• Molecular Weight: 359.9 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for treating various diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine compounds can be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The pyrrolidine ring in the compound contributes to its three-dimensional structure due to the non-planarity of the ring. The spatial orientation of substituents can lead to different biological profiles of drug candidates.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

• Synthesis of isoxazole clubbed 1,3,4-oxadiazole derivatives has been explored, resulting in compounds with significant antimicrobial and antitubercular activities. These compounds demonstrated effectiveness against various bacterial strains and Mycobacterium tuberculosis, highlighting their potential as therapeutic agents in combating infections and tuberculosis (Shingare et al., 2018).

Antifungal and Herbicidal Activities

• Certain 1,3,4-oxadiazole derivatives containing phenoxyfluorophenyl groups have shown low insecticidal activity against crop pests, indicating potential applications in agricultural pest management (Mohan et al., 2004).
• Novel 5-chloro-3-fluoro-2-phenoxypyridines with a 1,3,4-oxadiazole ring exhibited moderate to high herbicidal activity against various weeds, demonstrating their utility in weed management without causing crop injury (Tajik & Dadras, 2011).

Electronic and Material Applications

• Research into bis(1,3,4-oxadiazole) systems for organic light-emitting diodes (OLEDs) has been conducted. A specific bis(1,3,4-oxadiazole) derivative was used to fabricate more efficient OLEDs, indicating the importance of 1,2,4-oxadiazole derivatives in electronic and photonic applications (Wang et al., 2001).

Anticancer Activities

• Novel fluorinated pyrazole encompassing pyridyl 1,3,4-oxadiazole motifs were synthesized and evaluated for their antimicrobial activity and cytotoxicity against various cancer cell lines. These compounds showed promising results, suggesting potential applications in cancer therapy (Desai et al., 2016).